Cas no 7146-86-3 (2'-Hydroxy-3-methoxychalcone)

• Product Name: 2'-Hydroxy-3-methoxychalcone
• CAS No: 7146-86-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 563403
• PubChem ID: 5840229
• Update Time: 2025-04-19

2'-Hydroxy-3-methoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)-
• 2'-HYDROXY-3-METHOXYCHALCONE
• (2E)-1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one
• (E)-1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one
• (E)-2'-hydroxy-3-methoxychalcone
• [E]-3-(m-methoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 2'-HYDROXY-2,4,4',5,6'-PENTAMETHOXYCHALCONE
• 2'-Hydroxy-3-methoxychalcon
• 3-methoxy-2'-hydroxychalcone
• Chalcone, 7
• 7146-86-3
• MFCD00136245
• NSC 63997
• 2-Propen-1-one, 1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)-
• 2-Hydroxy-3-methoxy chalcone
• Z1404733090
• TS-10244
• BDBM86008
• UKFWQYIIRNXCEQ-MDZDMXLPSA-N
• 2-Propen-1-one, 1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)-, (2E)-
• CHEMBL594853
• SCHEMBL5085597
• 2'-Hydroxy-3-methoxychalcone

• Inchi： 1S/C16H14O3/c1-19-13-6-4-5-12(11-13)9-10-16(18)14-7-2-3-8-15(14)17/h2-11,17H,1H3/b10-9+
• InChI Key： UKFWQYIIRNXCEQ-MDZDMXLPSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C(C2C=CC=CC=2O)=O)=C1

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.197
• Melting Point: 95°C
• Boiling Point: 434.5°C at 760 mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.631
• PSA: 46.53000
• LogP: 3.29690